Visible light-induced free radical promoted cationic polymerization using organotellurium compounds†

Polymer Chemistry Pub Date: 2018-11-05 DOI: 10.1039/C8PY01380B

Abstract

Organotellurium-mediated polymerization of cyclohexene oxide (CHO), isobutyl vinyl ether (IBVE) and N-vinylcarbazole (NVC) in the presence of diphenyliodonium hexafluorophosphate (DPI) was accomplished under visible light and sunlight. The chain-transfer agent (CTA) ethyl 2-methyl-2-methyltellanylpropionate (EMPTeMe) and poly(methyl methacrylate) with an organotellurium group at the chain end (PMMATeMe) were used as photoinitiators.

Graphical abstract: Visible light-induced free radical promoted cationic polymerization using organotellurium compounds
Visible light-induced free radical promoted cationic polymerization using organotellurium compounds†
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